Cas no 2229289-09-0 (tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate
• CAS No: 2229289-09-0
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 6083678
• PubChem ID: 165831679
• Update Time: 2025-05-25

tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate
• 2229289-09-0
• tert-butyl 2-[4-(1H-pyrazol-1-yl)phenyl]piperazine-1-carboxylate
• EN300-1900602

• Inchi： 1S/C18H24N4O2/c1-18(2,3)24-17(23)21-12-10-19-13-16(21)14-5-7-15(8-6-14)22-11-4-9-20-22/h4-9,11,16,19H,10,12-13H2,1-3H3
• InChI Key： PBHHQIYYDHVVBT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=CC=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate (CAS No. 2229289-09-0)

Tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate, with the CAS number 2229289-09-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The structural composition of this molecule, featuring a tert-butyl group, a phenyl ring substituted with a 1H-pyrazol-1-yl moiety, and a piperazine core, makes it a promising candidate for further exploration in medicinal chemistry.

The< strong>piperazine moiety is a well-known pharmacophore in drug design, often associated with compounds that exhibit activity as antipsychotics, antidepressants, and anxiolytics. Its presence in Tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate suggests that this compound may possess similar pharmacological properties. Additionally, the tert-butyl group enhances the lipophilicity of the molecule, which can be advantageous for blood-brain barrier penetration—a critical factor for CNS-targeting drugs.

The< strong>1H-pyrazol-1-yl substituent adds another layer of complexity to the molecule's structure. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The integration of this moiety into the phenylpiperazine scaffold in Tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate may contribute to unique pharmacological interactions that differentiate it from other related compounds.

In recent years, there has been growing interest in developing novel therapeutic agents for neurological and psychiatric disorders. The compound Tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate has emerged as a subject of interest due to its structural features and potential pharmacological profile. Researchers have been exploring its interactions with various biological targets, aiming to uncover new mechanisms of action that could lead to the development of more effective treatments.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the piperazine, tert-butyl, and 1H-pyrazol-1-yl groups creates a unique chemical entity that can be modified further to optimize its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for structure-based drug design approaches.

The synthesis of Tert-butyl 2-4-(1H-pyrazol-1-yl)phenylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-(tert-butoxycarbonyl)piperazine and 4-(1H-pyrazol-1-yloxy)benzaldehyde. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the final product. The use of advanced synthetic techniques ensures that the compound is obtained in a form suitable for further biological evaluation.

Evaluation of Tert-butyl 2-4-(1H-pyrazol-1-yll)phenylpiperazine-l-carboxyla te has been conducted using both in vitro and in vivo models. In vitro studies have focused on its interaction with enzymes and receptors relevant to CNS disorders. Preliminary results suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could translate into therapeutic effects similar to those observed with known CNS drugs.

In vivo studies have provided additional insights into the potential pharmacological activity of Tert-butul 24(11-Hpyrazol-l-yll phenyll piperazme-l-carbonylate). Animal models have shown that this compound can modulate behaviors associated with anxiety and depression, indicating its potential as an anxiolytic or antidepressant agent. These findings are particularly encouraging given the unmet medical needs in these areas.

The development of new drugs is often hampered by issues related to drug metabolism and bioavailability. Tert-butul 24(11-Hpyrazoll yll phenyll piperazme-l-carbonylate has been found to exhibit favorable metabolic stability in preclinical studies, suggesting that it may have a reasonable half-life in vivo. This property is crucial for ensuring sustained therapeutic effects without excessive accumulation or rapid clearance.

The< strong>CAS number 2229289_09_0 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and regulatory submissions. The CAS registry system provides a standardized way to classify and catalogue chemical substances, ensuring clarity and consistency across different research groups and industries.

The future prospects for Tert-butul 24(11-Hpyrazoll yll phenyll piperazme-l-carbonylate are promising, with ongoing research aimed at further refining its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel treatments for neurological and psychiatric disorders.

In conclusion, Tert-butul 24(11-Hpyrazoll yll phenyll piperazme-l-carbonylate (CAS No. 2229289_09_0) is a structurally complex organic compound with significant potential as a therapeutic agent. Its unique combination of pharmacophores—piperazine,< strong>tert-butul,andlH-pyrazoll yl)—makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating CNS disorders. With continued research and development,< strong >Tert-butul 24(11-Hpyrazoll yll phenyll piperazme-l-carbonylate holds promise as a valuable addition to the arsenal of medications used to address neurological and psychiatric conditions.